Cas no 83441-11-6 (2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester)

2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester is a functionalized naphthalene derivative featuring a quinone moiety and an ester group. This compound is of interest in synthetic organic chemistry due to its reactivity as a dienophile in Diels-Alder reactions and its potential as a precursor for dyes, pharmaceuticals, or advanced materials. The methyl ester group enhances solubility in organic solvents, facilitating further derivatization. The conjugated quinone structure may also impart redox-active properties, making it useful in electrochemical or catalytic applications. Its well-defined structure allows for precise modifications, enabling tailored synthesis of more complex molecules. Proper handling is advised due to potential sensitivity to light and moisture.

2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester structure

83441-11-6 structure

Product Name:2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester

CAS No:83441-11-6

MF:C₁₂H₈O₄

MW:216.189523696899

CID:4206239

PubChem ID:12772822

Update Time:2025-10-28

2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester
- methyl 5,8-dioxo-5,8-dihydronaphthalene-2-carboxylate
- 83441-11-6
- methyl 5,8-dioxonaphthalene-2-carboxylate
- SCHEMBL9560733
- Inchi： 1S/C12H8O4/c1-16-12(15)7-2-3-8-9(6-7)11(14)5-4-10(8)13/h2-6H,1H3
- InChI Key： NQMMTBGCGPUYLD-UHFFFAOYSA-N
- SMILES： C1=C2C(C(=O)C=CC2=O)=CC=C1C(OC)=O

Computed Properties

Exact Mass: 216.04225873Da
Monoisotopic Mass: 216.04225873Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 60.4Å²

2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM397625-10g	methyl 5,8-dioxonaphthalene-2-carboxylate	83441-11-6	95%+	10g	$7200	2022-06-10

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Additional information on 2-Naphthalenecarboxylic acid, 5,8-dihydro-5,8-dioxo-, methyl ester

2-Naphthalenecarboxylic Acid, 5,8-Dihydro-5,8-Dioxo-, Methyl Ester (CAS No. 83441-11-6)

The compound 2-Naphthalenecarboxylic Acid, 5,8-Dihydro-5,8-Dioxo-, Methyl Ester, identified by the CAS registry number 83441-11-6, is a significant organic compound with a unique structure and diverse applications. This compound belongs to the family of naphthoic acids and is widely studied for its potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The methyl ester derivative of this compound adds versatility to its chemical properties, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-Naphthalenecarboxylic Acid, 5,8-Dihydro-5,8-Dioxo-, Methyl Ester consists of a naphthalene ring system with a carboxylic acid group at position 2 and a methyl ester substituent. The presence of the methyl ester group enhances the compound's solubility in organic solvents, which is advantageous for its use in various chemical reactions. Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules, particularly in the development of new drug candidates targeting specific cellular pathways.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under standard conditions makes it suitable for large-scale synthesis processes. Researchers have also explored its reactivity under different reaction conditions, revealing its potential as an intermediate in the preparation of more complex aromatic compounds.

The application of 2-Naphthalenecarboxylic Acid, 5,8-Dihydro-5,8-Dioxo-, Methyl Ester extends beyond traditional organic synthesis. Recent advancements in green chemistry have led to the exploration of this compound as a building block for eco-friendly materials. For instance, it has been used in the synthesis of biodegradable polymers and sustainable agricultural chemicals. These developments underscore its importance in modern chemical research and industrial applications.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. Its ability to interact with specific protein targets has been documented in recent research papers published in high-impact journals. These findings suggest that further investigation into its therapeutic potential could lead to innovative treatments for various diseases.

In conclusion, 2-Naphthalenecarboxylic Acid, 5,8-Dihydro-5,8-Dioxo-, Methyl Ester (CAS No. 83441-11-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in modern organic synthesis and material science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.